Cas no 2171737-38-3 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid)
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171737-38-3
- 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid
- EN300-1493515
- 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid
-
- Inchi: 1S/C24H25N3O7/c28-21(25-12-22(29)27-9-10-33-14-20(27)23(30)31)11-26-24(32)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,28)(H,26,32)(H,30,31)
- InChI Key: WPMASYLCFYYWKE-UHFFFAOYSA-N
- SMILES: O1CCN(C(CNC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)=O)C(C(=O)O)C1
Computed Properties
- Exact Mass: 467.16925015g/mol
- Monoisotopic Mass: 467.16925015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 134Ų
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493515-0.05g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-0.1g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-0.25g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-0.5g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-1.0g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-2.5g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-5.0g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-10.0g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493515-50mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493515-100mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}morpholine-3-carboxylic acid |
2171737-38-3 | 100mg |
$2963.0 | 2023-09-28 |
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid
Comprehensive Analysis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid (CAS No. 2171737-38-3)
In the realm of synthetic organic chemistry and pharmaceutical research, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid (CAS No. 2171737-38-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a morpholine ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable building block for researchers exploring novel drug candidates and bioactive molecules.
The Fmoc-protected moiety in this compound is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS). This method, a cornerstone in modern peptide production, relies heavily on Fmoc chemistry due to its orthogonality and mild deprotection conditions. With the growing demand for peptide-based therapeutics—driven by their high specificity and lower toxicity compared to small molecules—4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid has garnered attention as a versatile intermediate.
Recent trends in biotechnology and drug discovery highlight the increasing importance of morpholine derivatives. These compounds are frequently incorporated into drug designs to enhance solubility, bioavailability, and metabolic stability. The presence of both morpholine and carboxylic acid functionalities in this molecule opens avenues for further derivatization, making it a sought-after reagent in fragment-based drug discovery (FBDD) and combinatorial chemistry.
From an analytical perspective, the characterization of CAS No. 2171737-38-3 involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. The compound's stability under various conditions—such as pH ranges and temperature—has also been a topic of investigation, particularly for researchers optimizing synthetic protocols.
The applications of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid extend beyond peptide synthesis. Its structural features align with current interests in PROTACs (Proteolysis Targeting Chimeras) and targeted protein degradation strategies. As the pharmaceutical industry shifts toward modalities that address "undruggable" targets, this compound's adaptability in linker design and functional group compatibility positions it as a promising candidate for innovative therapeutic approaches.
In conclusion, CAS No. 2171737-38-3 represents a fusion of traditional peptide chemistry and modern drug discovery paradigms. Its multifaceted utility—spanning from Fmoc-based SPPS to cutting-edge bioconjugation techniques—underscores its relevance in contemporary research. As scientific inquiries into personalized medicine and next-generation biologics expand, compounds like this will undoubtedly remain at the forefront of chemical innovation.
2171737-38-3 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}morpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)